6,7-dimethoxy-3-[2-oxo-2-(thiomorpholin-4-yl)ethyl]quinazolin-4(3H)-one

• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 6,7-dimethoxy-3-(2-oxo-2-thiomorpholin-4-ylethyl)quinazolin-4-one
• InChI: InChI=1S/C16H19N3O4S/c1-22-13-7-11-12(8-14(13)23-2)17-10-19(16(11)21)9-15(20)18-3-5-24-6-4-18/h7-8,10H,3-6,9H2,1-2H3
• InChI Key: FCVHMVUNKMCLIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)N(C=N2)CC(=O)N3CCSCC3)OC

Description

6,7-Dimethoxy-3-[2-oxo-2-(thiomorpholin-4-yl)ethyl]quinazolin-4(3H)-one is a quinazolin-4(3H)-one derivative characterized by a 6,7-dimethoxy-substituted aromatic core and a 3-position side chain featuring a thiomorpholine ring linked via a ketone-containing ethyl group. Quinazolinones are pharmacologically significant due to their diverse biological activities, including kinase inhibition, apoptosis induction, and vasodilation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,7-dimethoxy-3-[2-oxo-2-(thiomorpholin-4-yl)ethyl]quinazolin-4(3H)-one typically involves multi-step organic reactions. One common approach starts with the preparation of the quinazolinone core, followed by the introduction of methoxy groups at positions 6 and 7. The thiomorpholine moiety is then attached via an ethyl linker through a series of nucleophilic substitution reactions. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors, automated systems, and stringent quality control measures are employed to produce the compound in bulk while maintaining consistency in quality.

Chemical Reactions Analysis

Types of Reactions

6,7-Dimethoxy-3-[2-oxo-2-(thiomorpholin-4-yl)ethyl]quinazolin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new substituents or replace existing ones.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazolinone derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce a wide range of substituents, potentially enhancing the compound’s biological activity.

Scientific Research Applications

Pharmacological Properties

Research indicates that this compound exhibits considerable biological activity, particularly as a tyrosine kinase inhibitor . Tyrosine kinases play crucial roles in cell signaling pathways that regulate various cellular functions, including proliferation and survival. The inhibition of these pathways is a well-established strategy in cancer therapy, making this compound a candidate for further investigation in oncology .

Synthesis and Structural Characteristics

The synthesis of this compound generally involves multi-step organic reactions. Key steps include the formation of the quinazolinone core followed by the introduction of methoxy groups and the thiomorpholine moiety. The detailed synthetic route can vary but typically requires careful control over reaction conditions to ensure high yields and purity.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds similar to 6,7-dimethoxy-3-[2-oxo-2-(thiomorpholin-4-yl)ethyl]quinazolin-4(3H)-one:

• Anticancer Activity : Research has shown that quinazolinones with similar structures have demonstrated efficacy against various cancer cell lines. For instance, derivatives have been reported to inhibit tumor growth in xenograft models, suggesting potential for clinical applications in cancer therapy .
• Enzyme Inhibition Studies : Interaction studies indicate that this compound can effectively inhibit specific enzymes involved in metabolic pathways. Such inhibition can lead to altered cellular responses and may provide insights into new therapeutic strategies for metabolic disorders .

Mechanism of Action

The mechanism of action of 6,7-dimethoxy-3-[2-oxo-2-(thiomorpholin-4-yl)ethyl]quinazolin-4(3H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific biological context and are subjects of ongoing research.

Comparison with Similar Compounds

Key Observations :

• The target compound’s thiomorpholine group introduces a sulfur atom and a six-membered ring, increasing molecular weight and polarity compared to phenyl-substituted analogs like QNZ-4 or 5h .
• Halogenated derivatives (e.g., Z32) exhibit higher molecular weights due to chlorine and fluorine atoms, which may enhance lipophilicity and membrane permeability .

Enzyme Inhibition

• COX-2 Inhibition : Derivatives with electron-withdrawing groups (e.g., 5h with a nitro group) showed moderate COX-2 inhibition (IC₅₀ ~0.2 mg/mL), while QNZ-6 (methoxy-substituted) exhibited weaker activity, suggesting electron-deficient substituents enhance binding .
• α-Glucosidase (AG) Inhibition : Compound 5a (2-fluorobenzyl group) demonstrated potent AG inhibition, whereas 3h (same core as 5h but lacking the fluorobenzyl group) was inactive, highlighting the critical role of substituent positioning .

Vasorelaxant Effects

• The benzyl-substituted Z32 induced vasodilation via calcium flux inhibition, achieving 80% relaxation at 10 μM. This contrasts with the target compound’s unstudied vasoactivity, though its thiomorpholine group may modulate calcium channels differently .

Antibacterial Activity

• QNZ-4 (methylthio-phenyl) displayed bactericidal activity against S. aureus (MIC = 8 μg/mL), attributed to the sulfur atom’s nucleophilic reactivity. The target compound’s thiomorpholine may offer similar or enhanced effects due to its larger sulfur-containing ring .

Biological Activity

6,7-Dimethoxy-3-[2-oxo-2-(thiomorpholin-4-yl)ethyl]quinazolin-4(3H)-one is a quinazoline derivative that has garnered attention due to its potential biological activities, particularly in the field of oncology. This compound is characterized by its unique structural features, which may contribute to its pharmacological properties.

Chemical Structure and Properties

• Molecular Formula : C$_{16}$H$_{19}$N$_3$O$_4$S
• Molecular Weight : 349.4048 g/mol
• CAS Number : 1574318-27-6

The compound features a quinazoline core substituted with methoxy groups and a thiomorpholine moiety, which is believed to enhance its biological activity.

Biological Activity Overview

Research indicates that quinazoline derivatives exhibit a range of pharmacological activities, including anticancer, antiviral, and antibacterial effects. The specific biological activity of 6,7-dimethoxy-3-[2-oxo-2-(thiomorpholin-4-yl)ethyl]quinazolin-4(3H)-one has been explored in several studies, highlighting its potential as an anticancer agent.

Anticancer Activity

• Mechanism of Action :
  • Quinazolines are known to act as inhibitors of various protein kinases, including epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). These receptors play critical roles in cancer cell proliferation and survival .
  • The compound has shown promising results in inhibiting EGFR with low IC$_{50}$ values, indicating high potency against cancer cell lines such as MDA-MB-231 (breast cancer) and HepG2 (liver cancer) .
• Case Studies and Research Findings :
  • A study demonstrated that the compound exhibited significant cytotoxicity against MDA-MB-231 cells with an IC$_{50}$ value ranging from 2.43 to 7.84 μM. Additionally, it showed selective toxicity towards cancer cells compared to non-cancerous cells .
  • Another investigation reported that structural modifications in quinazoline derivatives could enhance their affinity for target proteins, leading to improved anticancer activity .

Data Table: Biological Activity Summary

Activity Type	Cell Line	IC$_{50}$ Value (μM)	Reference
Anticancer	MDA-MB-231	2.43 - 7.84
Anticancer	HepG2	4.98 - 14.65
EGFR Inhibition	A549	0.77 - 0.18
VEGFR Inhibition	Various	30 nM

Structural Activity Relationship (SAR)

The SAR studies indicate that the presence of electron-withdrawing groups at specific positions on the quinazoline ring enhances the binding affinity and biological activity of the compounds. For instance:

• The introduction of methoxy groups at positions 6 and 7 significantly improved the cytotoxic activity.
• Modifications that facilitate hydrogen bonding with target proteins are crucial for enhancing inhibitory potency against kinases .